Cas no 56844-01-0 (2-Methylthieno[2,3-d]pyrimidine)

2-Methylthieno[2,3-d]pyrimidine is a heterocyclic compound featuring a fused thiophene and pyrimidine ring system with a methyl substituent at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid, planar framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and other biologically active molecules. The compound's stability and synthetic versatility allow for further functionalization, enabling tailored modifications for specific applications. High purity grades are available to ensure reproducibility in research and industrial processes. Its utility in scaffold diversification underscores its importance in drug discovery and material science.
2-Methylthieno[2,3-d]pyrimidine structure
56844-01-0 structure
Product Name:2-Methylthieno[2,3-d]pyrimidine
CAS No:56844-01-0
MF:C7H6N2S
MW:150.200939655304
CID:1057580
PubChem ID:12215499
Update Time:2025-10-17

2-Methylthieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Methylthieno[2,3-d]pyrimidine
    • Thieno[2,3-d]pyrimidine, 2-methyl- (9CI)
    • 2-methyl-thieno[2,3-d]pyrimidine
    • DTXSID70480835
    • 56844-01-0
    • SCHEMBL743402
    • Inchi： 1S/C7H6N2S/c1-5-8-4-6-2-3-10-7(6)9-5/h2-4H,1H3
    • InChI Key： JXMFNTQQCVNKRZ-UHFFFAOYSA-N
    • SMILES： S1C=CC2=CN=C(C)N=C12

Computed Properties

  • Exact Mass: 150.02500
  • Monoisotopic Mass: 150.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • PSA: 54.02000
  • LogP: 1.99970

2-Methylthieno[2,3-d]pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylthieno[2,3-d]pyrimidine Pricemore >>

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2-Methylthieno[2,3-d]pyrimidine Related Literature

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